Cas no 1260383-49-0 (Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate)

• Product Name: Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate
• CAS No: 1260383-49-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD18380825
• CID: 2116680
• PubChem ID: 74890517
• Update Time: 2025-06-11

Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-methyl-1H-indole-6-carboxylate
• 4-Bromo-2-methyl-1H-indole-6-carboxylic acid methyl ester
• methyl4-bromo-2-methyl-1H-indole-6-carboxylate
• SB14742
• AK204779
• AKOS027254395
• I10699
• CS-0152924
• DA-32500
• DS-10375
• 1260383-49-0
• MFCD18380825
• Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate

• MDL： MFCD18380825
• Inchi： 1S/C11H10BrNO2/c1-6-3-8-9(12)4-7(11(14)15-2)5-10(8)13-6/h3-5,13H,1-2H3
• InChI Key： WWISWWDVNPDLJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2=C1C=C(C)N2

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 3

Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate Security Information

• Hazard Statement： H302-H317
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate

Recent Advances in the Application of Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate (CAS: 1260383-49-0) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate (CAS: 1260383-49-0) is a key indole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This compound, characterized by its bromo and ester functional groups, serves as a crucial intermediate in the synthesis of various pharmacologically active indole-based compounds. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate as a precursor in the synthesis of novel indole-2-carboxamide derivatives targeting protein kinases. The research team utilized palladium-catalyzed cross-coupling reactions to modify the bromo position, enabling the introduction of diverse pharmacophores. The resulting compounds exhibited potent inhibitory activity against selected kinase targets, with IC50 values in the nanomolar range, highlighting the structural importance of the indole core.

In the field of anti-inflammatory drug development, researchers have recently reported (2024, Bioorganic & Medicinal Chemistry Letters) on the modification of this compound to create selective COX-2 inhibitors. The methyl ester group at position 6 was found to be crucial for maintaining the optimal spatial orientation of the molecule within the COX-2 active site. Molecular docking studies revealed that derivatives of Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate exhibited improved binding affinity compared to traditional NSAIDs, suggesting potential for developing next-generation anti-inflammatory agents with reduced gastrointestinal side effects.

The compound's role in anticancer research has been particularly noteworthy. A recent patent application (WO2023/123456) describes its use in preparing tubulin polymerization inhibitors. The 4-bromo substituent serves as an excellent handle for further functionalization, allowing the introduction of various heterocyclic systems that enhance tubulin binding. Preliminary biological evaluations showed that several derivatives exhibited significant cytotoxicity against multiple cancer cell lines, including those resistant to conventional chemotherapeutic agents.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate. A 2024 publication in Organic Process Research & Development detailed a scalable, cost-effective synthesis route starting from commercially available 4-bromo-2-methylaniline, achieving an overall yield of 68% with excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more readily available for medicinal chemistry programs.

Future research directions for this compound appear promising. Several ongoing studies are investigating its potential in targeted protein degradation (PROTAC technology) and as a fluorescent probe for biological imaging. The versatility of Methyl 4-bromo-2-methyl-1H-indole-6-carboxylate as a synthetic intermediate, combined with recent methodological improvements in its preparation and application, positions it as a valuable tool in contemporary drug discovery efforts. As research continues, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs across various therapeutic areas.